N-cyclohexyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide

• IUPAC Name: N-cyclohexyl-2-methyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C11H16N4O3/c1-14-10(9(7-12-14)15(17)18)11(16)13-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,13,16)
• InChI Key: QGJGUGULBHPTBK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)[N+](=O)[O-])C(=O)NC2CCCCC2
• Molecular Formula: C11H16N4O3
• Molecular Weight: 252.27 g/mol
• Solubility: >37.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclohexyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrazole derivative that has a cyclohexyl group attached to it. The purpose of

Mechanism of Action

The mechanism of action of N-cyclohexyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide involves the inhibition of the cyclooxygenase enzyme. This enzyme is responsible for the production of prostaglandins, which are involved in inflammation, pain, and fever. By inhibiting this enzyme, N-cyclohexyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
N-cyclohexyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has been found to have significant biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models. This compound has also been found to have antioxidant properties, which can protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclohexyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide in lab experiments is its anti-inflammatory, analgesic, and antipyretic properties. This makes it a useful compound for studying the mechanisms of inflammation, pain, and fever. However, one of the limitations of using this compound is its potential toxicity. It is important to use appropriate safety measures when handling this compound in the lab.

Future Directions

There are several future directions for the study of N-cyclohexyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide. One potential direction is the development of new drugs based on this compound for the treatment of inflammation, pain, and fever. Another potential direction is the study of the compound's potential use in the treatment of cancer and other neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-cyclohexyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide.

Synthesis Methods

The synthesis of N-cyclohexyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide involves the reaction between cyclohexyl isocyanate and 4-nitro-1-methylpyrazole-5-carboxylic acid. The reaction is carried out in the presence of a catalyst such as triethylamine and a solvent such as dichloromethane. The resulting compound is then purified using column chromatography to obtain pure N-cyclohexyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide.

Scientific Research Applications

N-cyclohexyl-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has been studied for its potential applications in various fields of science. It has been found to have anti-inflammatory, analgesic, and antipyretic properties. This compound has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and other neurological disorders.